5-[(3,4-Dichlorophenyl)methyl]-1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 5-[(3,4-dichlorophenyl)methyl]-1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16Cl2N4O/c1-12-3-6-18(13(2)7-12)26-19-15(9-24-26)20(27)25(11-23-19)10-14-4-5-16(21)17(22)8-14/h3-9,11H,10H2,1-2H3
• InChI Key: RBUVPXNLUGZTDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=C(C=C4)Cl)Cl)C
• Molecular Formula: C20H16Cl2N4O
• Molecular Weight: 399.3 g/mol

Description

The compound “5-[(3,4-Dichlorophenyl)methyl]-1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-one” belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazoles are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities. They consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure.

Scientific Research Applications

Antimicrobial and Anticancer Agents

Novel pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, have been synthesized and evaluated for their potential as antimicrobial and anticancer agents. Some of these compounds have exhibited higher anticancer activity compared to doxorubicin, a reference drug, alongside good to excellent antimicrobial activity. This suggests their significant potential in therapeutic applications against various microbial infections and cancer types (Hafez, El-Gazzar, & Al-Hussain, 2016).

Adenosine Receptor Affinity

Pyrazolo[3,4-d]pyrimidines have been identified as a class of compounds with affinity for the A1 adenosine receptor, highlighting their potential in the development of drugs targeting adenosine receptor-mediated pathways. This could be particularly relevant in the context of cardiovascular diseases, where adenosine receptor activity plays a critical role (Harden, Quinn, & Scammells, 1991).

Anti-5-Lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showing promise as therapeutic agents against cancer and inflammatory diseases. The structure-activity relationship (SAR) analysis provided insights into the modifications enhancing their biological activities (Rahmouni et al., 2016).

Insecticidal and Antibacterial Potential

Pyrimidine linked pyrazole derivatives have been synthesized and evaluated for their insecticidal and antibacterial potential. These studies indicate their utility in developing new agents for agricultural and antimicrobial applications, highlighting the versatility of pyrazolo[3,4-d]pyrimidine derivatives in various scientific research applications (Deohate & Palaspagar, 2020).